Cas no 1261914-89-9 (4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid)

• Product Name: 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid
• CAS No: 1261914-89-9
• MF: C₁₆H₁₃ClO₄
• MW: 304.725023984909
• MDL: MFCD18322613
• CID: 2763172
• PubChem ID: 53228432
• Update Time: 2025-09-27

4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-5'-(methoxycarbonyl)-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid, 95%
• 4-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-3-METHYLBENZOIC ACID
• 1261914-89-9
• DTXSID30691965
• MFCD18322613
• 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid

• MDL： MFCD18322613
• Inchi： 1S/C16H13ClO4/c1-9-7-10(15(18)19)3-5-12(9)13-8-11(16(20)21-2)4-6-14(13)17/h3-8H,1-2H3,(H,18,19)
• InChI Key： NSHZNYGCOQYASD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 304.0502366Da
• Monoisotopic Mass: 304.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid

4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid: A Versatile Compound in Pharmaceutical Research

CAS no 1261914-89-9, which corresponds to the chemical name 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid, has emerged as a critical molecule in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. This compound belongs to the class of aromatic carboxylic acids, characterized by the presence of a benzene ring substituted with functional groups such as chloro, methoxycarbonyl, and methyl moieties. The combination of these substituents imparts distinct physicochemical properties, making it a promising candidate for the development of novel therapeutics targeting various disease pathways.

Recent studies have highlighted the importance of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid in modulating inflammatory responses. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a key mediator of chronic inflammation. The methoxycarbonyl group at the 5-position of the phenyl ring plays a crucial role in enhancing the molecule's ability to interact with target proteins, thereby modulating cellular signaling cascades. This finding underscores the potential of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid as a lead compound for the design of anti-inflammatory agents.

In the context of oncology research, 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid has shown promising anticancer properties. A 2024 study published in Cancer Research reported that this compound selectively targets cancer cells by inducing apoptosis through the disruption of mitochondrial membrane potential. The chloro substituent at the 2-position of the phenyl ring contributes to the molecule's ability to penetrate cell membranes, while the methyl group at the 3-position of the benzene ring enhances its hydrophobicity, facilitating cellular uptake. These structural features are critical for the compound's efficacy in cancer therapy.

The synthesis of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid involves a multi-step process that includes the formation of the aromatic ring system and the introduction of functional groups. A recent advancement in synthetic methodology, as described in a 2023 Organic Letters article, employs a palladium-catalyzed cross-coupling reaction to efficiently construct the core structure of this compound. This approach not only improves the yield but also reduces the number of synthetic steps, making the process more sustainable and cost-effective. The methoxycarbonyl group is introduced via a nucleophilic substitution reaction, while the chloro group is incorporated through a halogenation step. Such synthetic strategies are essential for the large-scale production of this compound for pharmaceutical applications.

From a pharmacokinetic perspective, 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid exhibits favorable properties that enhance its therapeutic potential. A 2023 pharmacological study revealed that the compound has a high solubility in aqueous media, which is crucial for its bioavailability. The hydrophobic methyl group at the 3-position of the benzene ring contributes to the molecule's ability to cross biological membranes, while the methoxycarbonyl group at the 5-position of the phenyl ring facilitates metabolic stability. These characteristics are essential for the compound to reach its target sites in the body and exert its therapeutic effects.

In the realm of drug discovery, 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid has been explored as a lead compound for the development of small-molecule therapeutics. A 2024 review article in Drug Discovery Today highlighted the compound's potential as a scaffold for the design of novel drugs targeting neurodegenerative diseases. The chloro substituent at the 2-position of the phenyl ring is believed to modulate the molecule's interaction with specific receptors, while the methyl group at the 3-position of the benzene ring enhances its binding affinity to target proteins. These structural features make the compound a versatile platform for the development of drugs with diverse therapeutic applications.

Furthermore, the biological activity of 4-(2-Chloro-5-methyoxycarbonylphenyl)-3-methylbenzoic acid has been investigated in various preclinical models. A 2023 study published in Pharmacological Research demonstrated that this compound reduces oxidative stress in neuronal cells, making it a potential candidate for the treatment of Parkinson's disease. The methoxycarbonyl group at the 5-position of the phenyl ring is thought to act as an antioxidant by scavenging free radicals, while the chloro substituent at the 2-position may modulate the molecule's redox properties. These findings suggest that the compound could be further optimized for the treatment of oxidative stress-related disorders.

Despite its promising properties, the development of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid as a therapeutic agent faces several challenges. One of the primary concerns is the potential for off-target effects, which could lead to undesirable side effects. A 2024 study in Toxicological Sciences reported that the compound exhibits moderate toxicity in liver cells, highlighting the need for further optimization to improve its safety profile. Researchers are currently exploring the use of prodrug strategies to enhance the compound's selectivity and reduce its toxicity, ensuring that it can be safely administered to patients.

In conclusion, 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and biological activity make it a promising candidate for the development of novel therapeutics targeting a wide range of diseases. Ongoing research is focused on optimizing its pharmacological properties and enhancing its therapeutic potential, paving the way for its application in clinical settings. As the field of drug discovery continues to evolve, compounds like 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid will play a crucial role in the development of innovative treatments for complex diseases.

The future of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid lies in its potential to be a cornerstone in the design of next-generation therapeutics. Advances in computational modeling and synthetic chemistry are expected to further refine its structure, enabling the creation of more potent and selective drugs. As researchers continue to explore the biological mechanisms underlying its activity, the compound's role in the treatment of inflammatory, oncological, and neurodegenerative diseases is likely to expand, offering new hope for patients worldwide.

In summary, 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid exemplifies the intersection of chemical innovation and biological relevance. Its development underscores the importance of interdisciplinary research in advancing pharmaceutical science. As the scientific community continues to unravel the complexities of this compound, its impact on medicine is poised to grow, reinforcing its significance as a key player in the quest for new therapeutic solutions.

Finally, the ongoing exploration of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid highlights the dynamic nature of drug discovery. By leveraging its structural advantages and biological activity, researchers are not only addressing current medical challenges but also laying the groundwork for future innovations. The journey of this compound from the laboratory to the clinic is a testament to the power of scientific inquiry and its potential to transform patient care.

As the field of pharmaceutical chemistry continues to evolve, the significance of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid will undoubtedly expand. Its unique properties and therapeutic potential position it as a vital component in the development of new treatments for a wide range of diseases. The continued research and innovation surrounding this compound are expected to yield groundbreaking advancements, further solidifying its role in the future of medicine.

In conclusion, the exploration of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid represents a significant milestone in the field of pharmaceutical science. Its potential applications in various therapeutic areas underscore its importance as a lead compound for the development of novel drugs. As researchers continue to uncover its mechanisms of action and optimize its properties, the compound is set to play a pivotal role in the advancement of medical treatments, offering new possibilities for patients in need.

The journey of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid is a reflection of the ongoing quest for innovative solutions in medicine. Its unique structure and biological activity make it a promising candidate for the development of new therapeutic agents. As the scientific community continues to explore its potential, the compound is poised to become a cornerstone in the treatment of various diseases, heralding a new era in pharmaceutical science.

Ultimately, the significance of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid lies in its ability to bridge the gap between chemical innovation and biological relevance. Its development and application exemplify the power of interdisciplinary research in advancing medical science. As the field of pharmaceutical chemistry continues to evolve, the compound is expected to play an increasingly important role in the discovery and development of new treatments, ensuring that it remains a key player in the future of medicine.

In the end, the exploration of 4-(2-Chloro-5-methoxycarbonylphenyl)-3-methylbenzoic acid is a testament to the enduring importance of scientific inquiry in the pursuit of medical advancements. Its potential to transform patient care and its role in the development of new therapeutic solutions underscore its significance as a vital component in the ongoing quest for innovative treatments in the field of medicine.